Cas no 82855-65-0 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(4-morpholinyl)-)

• Product Name: 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(4-morpholinyl)-
• CAS No: 82855-65-0
• MF: C₁₃H₁₉N₃O₆
• MW: 313.306463479996
• CID: 733950
• PubChem ID: 335209
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(4-morpholinyl)-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-morpholin-4-ylpyrimidin-2-one
• NSC343655
• NSC-343655
• DTXSID00319306
• Oprea1_100481
• 82855-65-0
• AKOS037479851

• Inchi： 1S/C13H19N3O6/c17-7-8-10(18)11(19)12(22-8)16-2-1-9(14-13(16)20)15-3-5-21-6-4-15/h1-2,8,10-12,17-19H,3-7H2
• InChI Key： LEFWDKOHIIIMGP-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C=C1)N1CCOCC1)=O)O)O

Computed Properties

• Exact Mass: 313.12738533g/mol
• Monoisotopic Mass: 313.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides